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Compound of Interest

Compound Name: Colchicine-d6

Cat. No.: B562006

For researchers, scientists, and drug development professionals utilizing Colchicine-d6,
ensuring the quality and consistency of this stable isotope-labeled internal standard is
paramount for accurate analytical and pharmacokinetic studies. This guide provides an in-
depth overview of reputable suppliers and a detailed breakdown of a typical Certificate of
Analysis (CoA) for Colchicine-d6, complete with experimental protocols and workflow
visualizations.

Reputable Suppliers of Colchicine-d6

Several chemical suppliers specialize in providing high-purity stable isotope-labeled
compounds for research purposes. The following companies are recognized suppliers of
Colchicine-d6:

LGC Standards: A prominent supplier of reference standards, they offer Colchicine-d6 for
pharmaceutical analytical testing.[1]

o Cayman Chemical: Provides Colchicine-d6 intended for use as an internal standard in
quantification by GC- or LC-MS.[2][3]

e Veeprho: A leading supplier of impurity reference standards, Veeprho offers immediately
available Colchicine-d6.[4]

o Clearsynth: A manufacturer and exporter of Colchicine-d6 that provides a Certificate of
Analysis with their product.[5]
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e Simson Pharma Limited: A supplier of a range of colchicine-related compounds and
impurities.[6]

These suppliers typically provide the product for research use only and not for human or
veterinary use.[2][7]

Understanding the Certificate of Analysis

A Certificate of Analysis is a critical document that provides detailed information about the
quality and purity of a specific batch of Colchicine-d6. The following table summarizes the key
guantitative data typically found on a CoA.
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Parameter

Typical Specification

Analytical Method

Chemical Identity

Chemical Name

(S)-N-(1,2,3-Trimethoxy-10-
(methoxy-d3)-9-0x0-5,6,7,9-
tetrahydrobenzo[a]heptalen-7-
yl)acetamide-2,2,2-d3[7]

Conforms to structure

CAS Number

1217651-73-4[1][3][4][5]

Molecular Formula

C22H19D6NO6[1][3][7]

Molecular Weight

405.5 g/mol [3][7]

Mass Spectrometry

Purity

Chromatographic Purity

>95% (HPLC)[1] or >90%][7]

High-Performance Liquid
Chromatography (HPLC)

Isotopic Purity

>99% deuterated forms (d1-
deé)[3]

Mass Spectrometry

Physical Properties

Appearance

Off-White to Light Yellow Solid

Visual Inspection

Solubility

Chloroform: Slightly Soluble,
Methanol: Slightly Soluble[3]

Solubility Test

Storage and Handling

Long-term Storage

Store at 2-8 °C in a well-closed

container[7]

Handling and Transit

25-30 °C in a well-closed

container[7]

Experimental Protocols for Quality Control

The following are representative experimental protocols for key analyses performed on
Colchicine-d6 to ensure its quality.
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High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

¢ Objective: To determine the chromatographic purity of Colchicine-d6.
e Instrumentation: A standard HPLC system with a UV detector.

» Mobile Phase: A gradient mixture of acetonitrile and water.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pym).
o Detection: UV at 254 nm.

e Procedure:

[¢]

Prepare a standard solution of Colchicine-d6 in methanol.

o

Inject the solution into the HPLC system.

o

Run the gradient program to separate Colchicine-d6 from any impurities.

The purity is calculated by dividing the peak area of Colchicine-d6 by the total peak area

[¢]

of all components.

Mass Spectrometry (MS) for Identity and Isotopic Purity

¢ Objective: To confirm the molecular weight and determine the isotopic purity of Colchicine-
dé.

¢ Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
« lonization Source: Electrospray lonization (ESI) in positive mode.
e Procedure:

o Infuse a dilute solution of Colchicine-d6 in a suitable solvent (e.g., methanol with 0.1%
formic acid) into the mass spectrometer.

o Acquire the mass spectrum over a relevant m/z range.
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o Confirm the presence of the expected molecular ion peak for Colchicine-d6 (m/z ~406.2).

o Analyze the isotopic distribution to confirm the incorporation of six deuterium atoms and
calculate the percentage of deuterated forms.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

o Objective: To confirm the chemical structure of Colchicine-d6.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated chloroform (CDCI3) or deuterated methanol (CD30OD).
e Procedure:

o Dissolve a small amount of Colchicine-d6 in the deuterated solvent.

o Acquire a 1H-NMR spectrum.

o The spectrum should be consistent with the structure of Colchicine-d6, showing the
absence of signals corresponding to the deuterated positions.

Visualizing Workflows and Pathways

To better illustrate the processes involved in ensuring the quality of Colchicine-d6 and its
mechanism of action, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Colchicine-d6: Sourcing and
Certificate of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562006#colchicine-d6-supplier-and-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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